![molecular formula C20H23N7O B2481620 1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(1-phenylethyl)piperidine-3-carboxamide CAS No. 1797332-84-3](/img/structure/B2481620.png)
1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(1-phenylethyl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)-N-(1-phenylethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H23N7O and its molecular weight is 377.452. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
Research in the synthesis of N,S-containing heterocycles demonstrates the utility of piperidinium derivatives in forming complex structures with potential for further exploration in pharmaceutical chemistry. The aminomethylation of specific derivatives leads to the formation of tetraazatricyclo compounds, indicating a pathway for synthesizing novel heterocyclic compounds with unique properties (Dotsenko et al., 2012).
Antimicrobial and Antimycobacterial Activity
Studies on the synthesis of imidazo[1,2-a]pyridine-3-carboxamide derivatives reveal their potential as inhibitors of soluble epoxide hydrolase, showing promise in various disease models, including those related to antimicrobial activities (Thalji et al., 2013). Similarly, the design and synthesis of novel imidazo[1,2-a]pyridine-3-carboxamide derivatives targeting antimycobacterial activities highlight their potential in combating tuberculosis, offering a foundation for developing new anti-tubercular agents (Lv et al., 2017).
Analgesic and Antiparkinsonian Activities
Research on substituted pyridine derivatives derived from specific starting materials has demonstrated significant analgesic and antiparkinsonian activities, comparing favorably with standard drugs. This exploration opens avenues for developing new therapeutic agents addressing pain management and Parkinson's disease (Amr et al., 2008).
Enzyme Inhibition and Antidiabetic Potential
The development of triazolo-pyridazine-6-yl-substituted piperazines as anti-diabetic drugs, evaluated over dipeptidyl peptidase-4 inhibition mechanism, underscores the compound's role in managing diabetes. These studies not only highlight the therapeutic potential but also the methodological advances in synthesizing compounds with specific biological activities (Bindu et al., 2019).
Properties
IUPAC Name |
N-(1-phenylethyl)-1-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N7O/c1-15(16-6-3-2-4-7-16)23-20(28)17-8-5-11-26(12-17)18-9-10-19(25-24-18)27-14-21-13-22-27/h2-4,6-7,9-10,13-15,17H,5,8,11-12H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNLHCRVWPOIZOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2CCCN(C2)C3=NN=C(C=C3)N4C=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.